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Compound of Interest

Compound Name: TCS PIM-11

Cat. No.: B1224100

Introduction

The PIM (Proviral Integration site for Moloney murine leukemia virus) kinases are a family of
constitutively active serine/threonine kinases that are key regulators of cell survival,
proliferation, and metabolism.[1][2] Comprising three isoforms (PIM-1, PIM-2, and PIM-3), this
kinase family is a downstream effector of multiple signaling pathways, most notably the
JAK/STAT pathway.[2][3] Due to their role in promoting oncogenesis, PIM kinases have
emerged as significant targets for cancer therapy.[1]

TCS PIM-1 1, also known as SC 204330, is a potent and highly selective ATP-competitive
inhibitor of the PIM-1 kinase.[4][5][6][7] Its high selectivity for PIM-1 over other kinases,
including PIM-2, makes it an invaluable tool for researchers studying the specific roles of PIM-1
in cellular processes and for professionals in drug development seeking to validate PIM-1 as a
therapeutic target.[4][6][8] These application notes provide detailed protocols for utilizing TCS
PIM-1 1 in both biochemical and cellular kinase activity assays.

Data Presentation: Potency and Selectivity of TCS PIM-1
1

The inhibitory activity of TCS PIM-1 1 has been quantified to demonstrate its potency against
PIM-1 and its selectivity against other related kinases. This data is crucial for designing
experiments with appropriate inhibitor concentrations.
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Kinase Target IC50 (nM) Selectivity (fold vs. PIM-1)
PIM-1 50 1x

PIM-2 >20,000 >400x

MEK1/2 >20,000 >400x

Source: Data compiled from
multiple sources.[4][5][6][7][8]

PIM-1 Signhaling Pathway and Inhibition

PIM-1 expression is primarily induced by cytokines and growth factors that activate the
JAK/STAT signaling cascade.[1][3] Once expressed, PIM-1 is constitutively active and
phosphorylates a range of downstream substrates to promote cell cycle progression and inhibit
apoptosis. A key substrate is the pro-apoptotic protein Bad, which is inactivated upon
phosphorylation at Ser112 by PIM-1.[9][10] TCS PIM-1 1 exerts its effect by binding to the ATP
pocket of PIM-1, preventing the phosphorylation of these downstream targets.
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1. Prepare Reagents
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2. Dispense TCS PIM-1 1
(Serial Dilutions)

y
[3. Add PIM-1 Enzyrne]

A
4. Initiate Reaction
(Add Substrate/ATP Mix)

\

5. Incubate at RT
(e.g., 60 minutes)

Y

6. Stop Reaction &
Deplete ATP (Add ADP-Glo™ Reagent)

\
7. Convert ADP to ATP
(Add Kinase Detection Reagent)
Y

[8. Measure Luminescence)

9. Data Analysis
(Calculate IC50)
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7. Densitometry and
Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: TCS PIM-1 1 for
Kinase Activity Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224100#tcs-pim-1-1-for-kinase-activity-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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